Cas no 34620-76-3 (Maltopentose)

Maltopentose is an oligosaccharide composed of five glucose units linked by α-1,4 glycosidic bonds, commonly derived from the enzymatic hydrolysis of starch. It serves as an intermediate in carbohydrate metabolism and finds applications in food science, pharmaceuticals, and biotechnology. Key advantages include its moderate molecular weight, which enhances solubility and digestibility compared to higher polysaccharides, and its role as a prebiotic substrate for beneficial gut microbiota. Maltopentose also exhibits stable thermal properties, making it suitable for controlled-release formulations and specialty food processing. Its well-defined structure allows for precise biochemical studies and industrial applications requiring consistent carbohydrate profiles.

Maltopentose structure

Product Name:Maltopentose

CAS No:34620-76-3

MF:C₃₀H₅₂O₂₆

MW:828.7183

MDL:MFCD00070166

CID:850512

PubChem ID:24897224

Update Time:2025-05-27

Maltopentose Chemical and Physical Properties

Names and Identifiers

- MALTOPENTAOSE
- AMYLOPENTAOSE
- Maltopentose
- Maltopentose, DP5
- AMYLOHEXAOSE
- Glc6
- maltohexanose,dp6
- malto-hexaose
- Maltohexaose,tech.
- MALTOHEXAOSERESEARCH GRADE
- Maltohexose
- malto-pentaose
- Maltopentaose
- CID 137704960
- MDL： MFCD00070166
- Inchi： 1S/C30H52O26/c31-1-7(37)13(39)23(8(38)2-32)53-28-20(46)16(42)25(10(4-34)50-28)55-30-22(48)18(44)26(12(6-36)52-30)56-29-21(47)17(43)24(11(5-35)51-29)54-27-19(45)15(41)14(40)9(3-33)49-27/h1,7-30,32-48H,2-6H2/t7?,8?,9?,10?,11?,12?,13?,14?,15?,16?,17?,18?,19?,20?,21?,22?,23-,24?,25-,26?,27-,28?,29-,30?/m0/s1
- InChI Key： FJCUPROCOFFUSR-WQKVCHJYSA-N
- SMILES： O([C@@]1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[C@@]1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])C1([H])C([H])(C([H])([H])O[H])OC([H])(C([H])(C1([H])O[H])O[H])O[C@@]1([H])C([H])(C([H])([H])O[H])OC([H])(C([H])(C1([H])O[H])O[H])O[C@@]([H])(C([H])(C([H])([H])O[H])O[H])C([H])(C([H])(C([H])=O)O[H])O[H]

Computed Properties

Exact Mass: 828.27500
Monoisotopic Mass: 828.27468176 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 17
Hydrogen Bond Acceptor Count: 26
Heavy Atom Count: 56
Rotatable Bond Count: 17
Complexity: 1190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 24
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 435
Surface Charge: 0
Tautomer Count: 6
XLogP3: -11.5
Molecular Weight: 828.7

Experimental Properties

Color/Form: White powder
Density: 1.3740 (rough estimate)
Boiling Point: 1253.2°C at 760 mmHg
Refractive Index: 176 ° (C=1, H2O)
Solubility: H2O: 50 mg/mL, clear, colorless
PSA: 426.98000
LogP: -11.92460
Solubility: water

Maltopentose Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
WGK Germany：3
Safety Instruction： 22-24/25
FLUKA BRAND F CODES：3-10
Storage Condition：-20°C, protect from light

Maltopentose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP1449-20mg	Maltopentose	34620-76-3	HPLC≥98%	20mg	￥1000元	2023-09-15
DC Chemicals	DC12157-100 mg	Maltopentaose (Maltopentose)	34620-76-3	>98%	100mg	$450.0	2022-03-01
DC Chemicals	DC12157-250 mg	Maltopentaose (Maltopentose)	34620-76-3	>98%	250mg	$900.0	2022-03-01
DC Chemicals	DC12157-1 g	Maltopentaose (Maltopentose)	34620-76-3	>98%	1g	$1800.0	2022-03-01
TRC	M160170-5mg	Maltopentose	34620-76-3		5mg	$ 129.00	2023-09-07
TRC	M160170-10mg	Maltopentose	34620-76-3		10mg	$ 224.00	2023-09-07
TRC	M160170-25mg	Maltopentose	34620-76-3		25mg	$ 529.00	2023-09-07
TRC	M160170-50mg	Maltopentose	34620-76-3		50mg	$1034.00	2023-05-18
TRC	M160170-100mg	Maltopentose	34620-76-3		100mg	$2113.00	2023-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TJP2891-5 mg	Maltopentaose	34620-76-3	99.68%	5mg	￥698.00	2022-02-28